![molecular formula C18H19N5O4S B270298 2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide](/img/structure/B270298.png)
2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide, also known as TTA-390, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. TTA-390 is a thioacetamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of 2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide is not fully understood, but it is believed to act through the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism, making it a promising target for the treatment of metabolic disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell growth, improvement of glucose tolerance and insulin sensitivity, and reduction of inflammation. This compound has also been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for the development of cancer therapies.
Advantages and Limitations for Lab Experiments
2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide has several advantages for use in lab experiments, including its high potency and selectivity for PPARγ activation. However, this compound has also been found to exhibit some limitations, including its potential toxicity and the need for further investigation into its long-term effects.
Future Directions
There are several potential future directions for the investigation of 2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide, including:
1. Further investigation into the mechanism of action of this compound, including its effects on other signaling pathways.
2. Investigation of the potential use of this compound in the treatment of metabolic disorders such as diabetes and obesity.
3. Investigation of the potential use of this compound in combination with other cancer therapies to enhance their effectiveness.
4. Investigation of the potential use of this compound in the treatment of other diseases, such as inflammatory bowel disease.
In conclusion, this compound is a synthetic compound that has shown promise in a range of scientific research applications, including cancer research and the treatment of metabolic disorders. Further investigation into the mechanism of action and potential applications of this compound is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide can be synthesized through a multistep process involving the reaction of 3,4,5-trimethoxybenzaldehyde with thiosemicarbazide to form 3,4,5-trimethoxybenzaldehyde thiosemicarbazone. This compound is then reacted with phenyl isocyanate to form the corresponding phenylurea, which is subsequently reacted with 2-bromoacetyl bromide to yield this compound.
Scientific Research Applications
2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide has been found to exhibit a range of potential applications in scientific research. One area of interest is in the field of cancer research, where this compound has been shown to inhibit the growth of various cancer cell lines. This compound has also been investigated for its potential use in the treatment of diabetes, as it has been found to improve glucose tolerance and insulin sensitivity in animal models.
properties
Molecular Formula |
C18H19N5O4S |
---|---|
Molecular Weight |
401.4 g/mol |
IUPAC Name |
2-(1-phenyltetrazol-5-yl)sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide |
InChI |
InChI=1S/C18H19N5O4S/c1-25-14-9-12(10-15(26-2)17(14)27-3)19-16(24)11-28-18-20-21-22-23(18)13-7-5-4-6-8-13/h4-10H,11H2,1-3H3,(H,19,24) |
InChI Key |
FGVDEJHBJCXQSM-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)CSC2=NN=NN2C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)CSC2=NN=NN2C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.